Cas no 946252-13-7 (N-(3-acetylphenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide)

• Product Name: N-(3-acetylphenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide
• CAS No: 946252-13-7
• MF: C₂₄H₁₈FN₃O₃
• MW: 415.416429042816
• CID: 5504445
• Update Time: 2025-11-01

N-(3-acetylphenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine-3-carboxamide, N-(3-acetylphenyl)-1-[(4-fluorophenyl)methyl]-1,2-dihydro-2-oxo-
• N-(3-acetylphenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C24H18FN3O3/c1-15(29)17-4-2-6-20(12-17)27-23(30)21-13-18-5-3-11-26-22(18)28(24(21)31)14-16-7-9-19(25)10-8-16/h2-13H,14H2,1H3,(H,27,30)
• InChI Key： GIHAHIGKBMNYHD-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)C2C(=CC=CN=2)C=C(C(NC2=CC=CC(C(C)=O)=C2)=O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-acetylphenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

Introduction to N-(3-acetylphenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 946252-13-7)

N-(3-acetylphenyl)-1-(4-fluorophenylmethyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 946252-13-7, represents a unique structural motif that combines elements of acetylphenyl and fluorophenyl groups with a naphthyridine core. The presence of these specific functional groups suggests potential biological activities that make it a promising candidate for further exploration in drug discovery and development.

The naphthyridine scaffold is a well-known pharmacophore in medicinal chemistry, frequently employed in the design of bioactive molecules due to its ability to interact with various biological targets. Specifically, naphthyridines have been extensively studied for their potential applications in treating a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The incorporation of an acetylphenyl group into this framework may enhance the compound's solubility and metabolic stability, while the fluorophenyl moiety could contribute to improved binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The compound N-(3-acetylphenyl)-1-(4-fluorophenylmethyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide aligns with this trend by combining structural features that are known to improve pharmacokinetic properties. This has led to its investigation as a potential lead compound in several preclinical studies aimed at identifying new treatments for challenging medical conditions.

The fluorine atom in the 4-fluorophenylmethyl group is particularly noteworthy, as fluorine substitution is a common strategy in drug design to modulate metabolic pathways and enhance bioavailability. Fluorinated aromatic compounds often exhibit improved pharmacological profiles due to their ability to influence enzyme interactions and receptor binding. This feature makes N-(3-acetylphenyl)-1-(4-fluorophenylmethyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide an intriguing candidate for further biochemical and pharmacological characterization.

Current research in the field of naphthyridines has revealed several promising derivatives with significant therapeutic potential. For instance, studies have demonstrated that certain naphthyridine-based compounds can inhibit specific kinases involved in cancer progression or modulate ion channels relevant to neurological disorders. The unique combination of functional groups in N-(3-acetylphenyl)-1-(4-fluorophenylmethyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide positions it as a valuable asset in the ongoing quest for novel pharmacological agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex naphthyridine core efficiently. These synthetic strategies not only highlight the compound's structural complexity but also underscore the expertise required to produce it on a scalable basis.

Evaluation of N-(3-acetylphenyl)-1-(4-fluorophenylmethyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide has begun in several preclinical models to assess its biological activity and safety profile. Preliminary data suggest that the compound exhibits desirable pharmacokinetic properties and shows promise in inhibiting target enzymes relevant to various diseases. These findings have generated excitement within the scientific community and have prompted further investigation into its potential therapeutic applications.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between N-(3-acetylphenyl)-1-(4-fluorophenylmethyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide and biological targets. By leveraging computational methods, researchers can predict binding affinities and optimize molecular structures for improved efficacy. This approach has accelerated the drug discovery process significantly and has allowed for the rapid identification of lead compounds like N-(3-acetylphenyl)-1-(4-fluorophenylmethyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide as viable candidates for further development.

In conclusion, N-(3-acetylphenyl)-1-(4-fluorophenylmethyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 946252-13-7) represents a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of functional groups and favorable pharmacokinetic properties make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new biological targets and therapeutic strategies, compounds like this one will play a crucial role in shaping the future of medicine.